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Compound of Interest

Compound Name: N-(4-methylpyridin-2-yl)acetamide

Cat. No.: B057915

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(4-methylpyridin-2-yl)acetamide is a chemical compound belonging to the class of N-aryl
acetamides. It is characterized by a central acetamide group linked to a 4-methylpyridine ring.
[1] While direct biological activity and specific pharmacological data for N-(4-methylpyridin-2-
yl)acetamide are not extensively reported in publicly available literature, its significance in
medicinal chemistry lies primarily in its role as a versatile synthetic intermediate and a
structural motif. The pyridine ring is a fundamental scaffold in drug discovery, and acetamide
functionalities can participate in crucial hydrogen bonding interactions with biological targets.[1]

[2]

This document provides detailed application notes on the utility of N-(4-methylpyridin-2-
yl)acetamide as a building block in the synthesis of more complex molecules and outlines a
standard protocol for its preparation.

Chemical Properties

A summary of the key chemical properties of N-(4-methylpyridin-2-yl)acetamide is presented
in the table below.
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Property Value Reference
Molecular Formula CsH10N20 [3]
Molecular Weight 150.18 g/mol [3114]

CAS Number 5327-32-2 [31[4]

N-(4-methylpyridin-2-
IUPAC Name _ [3]
yl)acetamide

2-Acetamido-4-methylpyridine,
Synonyms N-(4-methyl-2- [3]
pyridyl)acetamide

Applications in Medicinal Chemistry

The primary application of N-(4-methylpyridin-2-yl)acetamide in medicinal chemistry is as a
precursor and building block for the synthesis of more elaborate molecules with potential
therapeutic activities.[1] The acetamide group can be involved in linking different heterocyclic
ring systems, a common strategy in the design of novel drug candidates.[1]

While direct quantitative biological data for N-(4-methylpyridin-2-yl)acetamide is not readily
available, the broader class of N-aryl acetamide derivatives has been explored for various
medicinal applications, including:

o Antifungal Agents: Derivatives of N-pyridin-2-yl acetamides have been synthesized and
screened for their antifungal properties. For instance, a series of N-pyridin-2-yl substituted
[4-methylphenylsulphonamido] acetamides demonstrated promising activity against Candida
albicans and Aspergillus niger.[5] Other studies on 2-(2-oxo-morpholin-3-yl)-acetamide
derivatives have also reported fungicidal activity against Candida species.[6]

e Anticancer Agents: The 1,3-thiazole scaffold, when incorporated into acetamide derivatives,
has shown potential as anticancer agents. For example, N-(4-(4-Chlorophenyl)Thiazol-2-
yl)-2-(2-Phenylacetamido) Acetamide derivatives have been synthesized and evaluated for
their cytotoxic activity against various cancer cell lines.
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e Anticonvulsant and Antimicrobial Agents: Some N-arylazole acetamide derivatives have
been investigated for their anticonvulsant and antimicrobial activities.[7]

These examples highlight the potential of the N-aryl acetamide scaffold, suggesting that
derivatives of N-(4-methylpyridin-2-yl)acetamide could be of interest for future drug discovery
efforts.

Experimental Protocols
Synthesis of N-(4-methylpyridin-2-yl)acetamide

A common and straightforward method for the synthesis of N-(4-methylpyridin-2-
yl)acetamide is the N-acylation of 2-amino-4-methylpyridine with acetic anhydride.[1][4]

Materials:

e 2-Amino-4-methylpyridine
¢ Acetic anhydride

o Diethyl ether

Equipment:

Round-bottom flask

Heating mantle or oil bath with temperature control

Magnetic stirrer

Condenser (optional, depending on the scale and temperature)

Buchner funnel and flask for vacuum filtration

Vacuum pump

Glassware for crystallization

Procedure:
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 In a round-bottom flask, suspend 2-amino-4-methylpyridine (99.0 g, 91.5 mmol) in acetic
anhydride (250 mL).[4]

e Warm the mixture to 70°C with stirring for 2 hours.[4]

» After the reaction is complete, cool the mixture to room temperature.[4]

e Slowly add diethyl ether (100 mL) to the cooled mixture to induce crystallization.[4]
o The product will crystallize as white needles.[4]

o Collect the crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of cold diethyl ether.

e Dry the product in vacuo to afford N-(4-methylpyridin-2-yl)acetamide.

Expected Yield: 130 g (95%)[4]

2-Amino-4-methylpyridine + Heat to 70°C Cool to Add Diethyl Ether Vacuum Filtration N-(4-methylpyridin-2-yl)acetamide
Acetic Anhydride for 2 hours Room Temperature (Crystallization) and Drying (White Needles)

Click to download full resolution via product page

Caption: Synthesis workflow for N-(4-methylpyridin-2-yl)acetamide.

Application as a Synthetic Intermediate: Synthesis of 2-
(4,6-Dimethylpyrimidin-2-ylsulfanyl)-N-(4-methylpyridin-
2-yl)acetamide

This example illustrates the use of a derivative of N-(4-methylpyridin-2-yl)acetamide in the

synthesis of a more complex heterocyclic compound.

Reaction: The title compound is prepared by the reaction of 2-thio-4,6-dimethylpyrimidine with
2-chloro-N-(5-methylpyridin-2-yl)acetamide in refluxing ethanol.
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Note: This protocol uses a chloro-derivative of the primary compound of interest.

Reflux in Ethanol

2-chloro-N-(5-methylpyridin-2-yl)acetamide +
2-thio-4,6-dimethylpyrimidine

2-(4,6-Dimethylpyrimidin-2-ylsulfanyl)-
N-(4-methylpyridin-2-yl)acetamide

Click to download full resolution via product page

Caption: Use as an intermediate in heterocyclic synthesis.

Conclusion

N-(4-methylpyridin-2-yl)acetamide is a valuable and readily accessible chemical intermediate
for medicinal chemistry research. While direct biological data on this specific compound is
limited, its utility as a building block for constructing more complex molecules is well-
established. The broader class of N-aryl acetamides has shown promise in various therapeutic
areas, suggesting that novel derivatives of N-(4-methylpyridin-2-yl)acetamide could be
worthy of investigation in future drug discovery programs. The provided synthesis protocol
offers a reliable method for obtaining this compound for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: N-(4-methylpyridin-2-
yl)acetamide in Medicinal Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057915#application-of-n-4-methylpyridin-2-yl-
acetamide-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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